5-Bromo-2-iodo-4-methyl-3-nitropyridine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
5-Bromo-2-iodo-4-methyl-3-nitropyridine is a halogenated nitro-substituted pyridine derivative with the molecular formula C₆H₄BrIN₂O₂. Its structure features bromine and iodine substituents at positions 5 and 2, respectively, alongside a methyl group at position 4 and a nitro group at position 2. This compound is primarily utilized as a versatile intermediate in pharmaceutical synthesis and materials science due to its electron-deficient aromatic ring, which facilitates nucleophilic substitution and coupling reactions .
Properties
Molecular Formula |
C6H4BrIN2O2 |
|---|---|
Molecular Weight |
342.92 g/mol |
IUPAC Name |
5-bromo-2-iodo-4-methyl-3-nitropyridine |
InChI |
InChI=1S/C6H4BrIN2O2/c1-3-4(7)2-9-6(8)5(3)10(11)12/h2H,1H3 |
InChI Key |
PFNFHOCTTNIASC-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NC=C1Br)I)[N+](=O)[O-] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Melting Points : Nitro and hydroxyl groups increase melting points due to intermolecular hydrogen bonding (e.g., 246–250°C for 5-Bromo-2-hydroxy-3-nitropyridine ).
- Reactivity : The nitro group at position 3 deactivates the pyridine ring, directing electrophiles to positions 4 and 4. Halogens at positions 2 and 5 further modulate regioselectivity .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
